Cas no 1023699-72-0 (1-(1-hydroxyethyl)-10-hydroxy-7,8-dihydroindolo[2,3-a]pyrido[3,4-g]quinolizin-5(13H)-one)

1-(1-hydroxyethyl)-10-hydroxy-7,8-dihydroindolo[2,3-a]pyrido[3,4-g]quinolizin-5(13H)-one structure
1023699-72-0 structure
Product name:1-(1-hydroxyethyl)-10-hydroxy-7,8-dihydroindolo[2,3-a]pyrido[3,4-g]quinolizin-5(13H)-one
CAS No:1023699-72-0
MF:C20H17N3O3
MW:347.367284536362
CID:2069315
PubChem ID:24861912

1-(1-hydroxyethyl)-10-hydroxy-7,8-dihydroindolo[2,3-a]pyrido[3,4-g]quinolizin-5(13H)-one Chemical and Physical Properties

Names and Identifiers

    • 1-(1-hydroxyethyl)-10-hydroxy-7,8-dihydroindolo[2,3-a]pyrido[3,4-g]quinolizin-5(13H)-one
    • 10-hydroxyangustoline
    • naucleofficine E
    • CHEMBL1173138
    • 1023699-72-0
    • Inchi: InChI=1S/C20H17N3O3/c1-10(24)15-8-21-9-16-13(15)7-18-19-12(4-5-23(18)20(16)26)14-6-11(25)2-3-17(14)22-19/h2-3,6-10,22,24-25H,4-5H2,1H3
    • InChI Key: PUVMSXKEPGXEHQ-UHFFFAOYSA-N
    • SMILES: CC(O)c1cncc2c1cc1-c3[nH]c4ccc(O)cc4c3CCn1c2=O

Computed Properties

  • Exact Mass: 347.12699141Da
  • Monoisotopic Mass: 347.12699141Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 1
  • Complexity: 623
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.016
  • Topological Polar Surface Area: 89.5Ų

1-(1-hydroxyethyl)-10-hydroxy-7,8-dihydroindolo[2,3-a]pyrido[3,4-g]quinolizin-5(13H)-one Related Literature

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